Cas no 2097860-69-8 (N-2-(2H-1,2,3-triazol-2-yl)ethyl-3-4-(trifluoromethyl)phenylpropanamide)

• Product Name: N-2-(2H-1,2,3-triazol-2-yl)ethyl-3-4-(trifluoromethyl)phenylpropanamide
• CAS No: 2097860-69-8
• MF: C₁₄H₁₅F₃N₄O
• MW: 312.290313005447
• CID: 6507963
• PubChem ID: 121177195
• Update Time: 2025-08-02

N-2-(2H-1,2,3-triazol-2-yl)ethyl-3-4-(trifluoromethyl)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2H-1,2,3-triazol-2-yl)ethyl-3-4-(trifluoromethyl)phenylpropanamide
• 2097860-69-8
• N-[2-(triazol-2-yl)ethyl]-3-[4-(trifluoromethyl)phenyl]propanamide
• F6514-7644
• N-[2-(2H-1,2,3-triazol-2-yl)ethyl]-3-[4-(trifluoromethyl)phenyl]propanamide
• AKOS032465875
• N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-3-(4-(trifluoromethyl)phenyl)propanamide

• Inchi： 1S/C14H15F3N4O/c15-14(16,17)12-4-1-11(2-5-12)3-6-13(22)18-9-10-21-19-7-8-20-21/h1-2,4-5,7-8H,3,6,9-10H2,(H,18,22)
• InChI Key： GDHOAXMIYCVBIX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CCC(NCCN1N=CC=N1)=O)(F)F

Computed Properties

• Exact Mass: 312.11979560g/mol
• Monoisotopic Mass: 312.11979560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.8Ų

Additional information on N-2-(2H-1,2,3-triazol-2-yl)ethyl-3-4-(trifluoromethyl)phenylpropanamide

Introduction to N-2-(2H-1,2,3-triazol-2-yl)ethyl-3-4-(trifluoromethyl)phenylpropanamide (CAS No. 2097860-69-8)

N-2-(2H-1,2,3-triazol-2-yl)ethyl-3-4-(trifluoromethyl)phenylpropanamide, identified by its CAS number 2097860-69-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a trifluoromethyl group and a triazole moiety in its structure suggests that it may exhibit enhanced metabolic stability and binding affinity, which are crucial properties for an effective therapeutic agent.

The compound's structure consists of a propanamide backbone linked to a phenyl ring substituted with a trifluoromethyl group at the 4-position. This substitution pattern is known to improve the lipophilicity and binding interactions of molecules, making them more suitable for oral administration and better absorption into biological systems. Additionally, the triazole ring introduces a nitrogen-rich heterocycle, which is commonly found in bioactive molecules due to its ability to form hydrogen bonds and participate in π-stacking interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds containing triazole moieties due to their broad spectrum of biological activities. Triazoles have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The incorporation of a triazole ring into the structure of N-2-(2H-1,2,3-triazol-2-yl)ethyl-3-4-(trifluoromethyl)phenylpropanamide may contribute to its potential therapeutic efficacy by enhancing its interaction with biological targets.

The trifluoromethyl group is another key feature of this compound that contributes to its pharmacological properties. This group is known to increase the metabolic stability of molecules by resisting oxidation and hydrolysis. Furthermore, it can enhance the binding affinity of a drug molecule to its target by increasing lipophilicity and reducing polarizability. These properties make N-2-(2H-1,2,3-triazol-2-yl)ethyl-3-4-(trifluoromethyl)phenylpropanamide a promising candidate for further investigation in drug discovery.

The synthesis of this compound involves multiple steps, including the formation of the triazole ring and the introduction of the trifluoromethyl group onto the phenyl ring. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule. The synthesis also requires careful optimization to minimize side reactions and maximize the formation of the desired product.

Evaluation of N-2-(2H-1,2,3-triazol-2-yl)ethyl-3-4-(trifluoromethyl)phenylpropanamide's biological activity has been conducted using various in vitro and in vivo models. Preliminary studies have shown that this compound exhibits promising pharmacological effects in several disease models. For instance, it has demonstrated anti-inflammatory properties by inhibiting key inflammatory pathways such as NFκB and MAPK. Additionally, it has shown potential as an antimicrobial agent against various bacterial strains.

The compound's mechanism of action is currently under investigation, but early studies suggest that it may interact with specific proteins or enzymes involved in disease pathways. The presence of both the triazole and trifluoromethyl groups likely contributes to its ability to bind tightly to these targets, leading to potent biological effects. Further research is needed to fully elucidate its mechanism of action and identify any potential off-target effects.

In conclusion, N-2-(2H-1,2,3-triazol-2-yl)ethyl-3-4-(trifluoromethyl)phenylpropanamide (CAS No. 2097860-69-8) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive candidate for further development as a therapeutic agent. Ongoing research aims to explore its full therapeutic potential and optimize its pharmacological properties for clinical use.